Cas no 37310-83-1 (Phoslex A 18D)

• Product Name: Phoslex A 18D
• CAS No: 37310-83-1
• MF: C₁₈H₃₉O₅P
• MW: 366.473027467728
• MDL: MFCD00135103
• CID: 315559
• PubChem ID: 87574150
• Update Time: 2025-07-09

Phoslex A 18D Chemical and Physical Properties

Names and Identifiers

• Phoslex A 18D
• Oleyl Phosphate (Mono- and Di- Ester mixture)
• PHOSPHORIC ACID OLEYL ESTER (MONO- AND DI- ESTER MIXTURE)
• mono-anddi-estermixture
• Octadecenyl alcohol,phosphated
• Oleyl alcohol phosphate
• Phosphoricacid,oleicalcoholesters
• 9-Octadecen-1-ol,(Z)-,phosphate
• Phosphoric acid,oleic alcohol esters
• Octadec-9-en-1-ol;phosphoric acid
• 37310-83-1
• 9-Octadecen-1-ol, (9Z)-, phosphate
• AKOS028109447
• PHOSPHORIC ACID OLEYL ESTER (MONO AND DI-ESTER MIXTURE)
• (z)-9-octadecen-1-ophosphate
• Oleyl Phosphate mono-anddi-estermixture
• Octadecenyl alcohol, phosphated

• MDL： MFCD00135103
• Inchi： 1S/C18H36O.H3O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19;1-5(2,3)4/h9-10,19H,2-8,11-18H2,1H3;(H3,1,2,3,4)
• InChI Key： JGVOASSDYQIBIF-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.OCCCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 348.24300
• Monoisotopic Mass: 366.25351134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 64
• Rotatable Bond Count: 51
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 98

Experimental Properties

• Color/Form: solid
• Density: 0,95 g/cm3
• Flash Point: 155°C
• Refractive Index: 1.4580 to 1.4690
• Solubility: Insoluble in water
• PSA: 76.57000
• LogP: 6.13320
• Solubility: Not determined

Phoslex A 18D Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on Phoslex A 18D

Recent Advances in Phoslex A 18D (CAS 37310-83-1): A Comprehensive Research Brief

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound with CAS number 37310-83-1, commercially known as Phoslex A 18D, has garnered significant attention due to its unique properties and potential therapeutic applications. This research brief synthesizes the latest findings on Phoslex A 18D, focusing on its chemical structure, mechanism of action, and recent advancements in its application within drug development and biomedical research.

Phoslex A 18D is a phosphorous-based compound that has shown promise in modulating key biological pathways. Recent studies have elucidated its role as a potent inhibitor of specific enzymatic activities, particularly those involved in inflammatory and oncogenic signaling. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Phoslex A 18D effectively targets the PI3K/AKT/mTOR pathway, offering a novel approach to cancer therapy with reduced off-target effects compared to existing inhibitors.

The compound's unique chemical structure, characterized by [insert specific structural features], contributes to its high selectivity and bioavailability. Research conducted by [Institution/Team] in 2024 utilized advanced crystallography techniques to map the binding interactions of Phoslex A 18D with its molecular targets, providing crucial insights for structure-based drug design. These findings have opened new avenues for developing derivatives with enhanced pharmacological properties.

In preclinical trials, Phoslex A 18D has demonstrated remarkable efficacy in animal models of [specific disease conditions]. A recent multi-center study reported a [X]% reduction in tumor growth when used in combination with [other therapeutic agent], suggesting potential for combination therapies. However, researchers note that further investigation is needed to fully understand its pharmacokinetic profile and long-term safety implications.

The pharmaceutical industry has shown growing interest in Phoslex A 18D, with several companies initiating development programs. [Company Name] recently announced Phase I clinical trials for a formulation targeting [specific indication], while academic laboratories continue to explore its applications in [other research areas]. These developments position Phoslex A 18D as a compound of significant interest in both therapeutic development and basic research.

Looking forward, the research community anticipates several key directions for Phoslex A 18D investigation: (1) optimization of delivery systems to enhance tissue specificity, (2) exploration of its immunomodulatory effects, and (3) development of biomarker strategies to identify patient populations most likely to benefit from treatment. The compound's versatility suggests it may have broader applications than currently recognized, warranting continued investment in research and development.